Cas no 606132-13-2 (Pyrazinecarboxamide, N-[2-fluoro-5-(trifluoromethyl)phenyl]- (9CI))

• Product Name: Pyrazinecarboxamide, N-[2-fluoro-5-(trifluoromethyl)phenyl]- (9CI)
• CAS No: 606132-13-2
• MF: C₁₂H₇F₄N₃O
• MW: 285.19709610939
• CID: 953112
• PubChem ID: 1459725
• Update Time: 2025-04-19

Pyrazinecarboxamide, N-[2-fluoro-5-(trifluoromethyl)phenyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrazinecarboxamide, N-[2-fluoro-5-(trifluoromethyl)phenyl]- (9CI)
• N-[2-Fluoro-5-(trifluoromethyl)phenyl]-2-pyrazinecarboxamide
• SR-01000329584-1
• N-(2-Fluoro-5-(trifluoromethyl)phenyl)pyrazine-2-carboxamide
• SR-01000329584
• 606132-13-2

• Inchi： 1S/C12H7F4N3O/c13-8-2-1-7(12(14,15)16)5-9(8)19-11(20)10-6-17-3-4-18-10/h1-6H,(H,19,20)
• InChI Key： ISXDYNXDDJZWOI-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(F)(F)F)=CC=1NC(C1C=NC=CN=1)=O

Computed Properties

• Exact Mass: 285.05252450g/mol
• Monoisotopic Mass: 285.05252450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.9Ų